Paeonilactone C

• IUPAC Name: [(3S,3aR,6S,7aR)-6-hydroxy-6-methyl-2,5-dioxo-3a,4,7,7a-tetrahydro-3H-1-benzofuran-3-yl]methyl benzoate
• InChI: InChI=1S/C17H18O6/c1-17(21)8-13-11(7-14(17)18)12(16(20)23-13)9-22-15(19)10-5-3-2-4-6-10/h2-6,11-13,21H,7-9H2,1H3/t11-,12-,13-,17+/m1/s1
• InChI Key: BDKBBWGLLDEQEV-ZFRZLUBXSA-N
• Canonical SMILES: CC1(CC2C(CC1=O)C(C(=O)O2)COC(=O)C3=CC=CC=C3)O
• Isomeric SMILES: C[C@@]1(C[C@@H]2[C@H](CC1=O)[C@H](C(=O)O2)COC(=O)C3=CC=CC=C3)O
• Molecular Formula: C17H18O6
• Molecular Weight: 318.32 g/mol
• CAS No.: 98751-77-0

Description

Paeonilactone C is a benzoate ester.

Scientific Research Applications

• Synthetic Intermediate in Organic Chemistry : Paeonilactone C is used as a key synthetic intermediate in the synthesis of compounds like (+)-paeonilactone B and (−)-paeonisuffrone (Hatakeyama et al., 1995).

• Pharmacological Applications :

  • Anti-inflammatory and Neuroprotective Effects : It has been demonstrated that this compound and related compounds from Paeonia lactiflora exhibit anti-proliferative activities against human breast and ovarian cancer cells (Li et al., 2014). Additionally, it significantly protects rat cortical cells against H2O2-induced neurotoxicity (Kim et al., 2009).
  • Anesthetic-like Activity : this compound has shown anesthetic-like activity, suppressing muscle twitching in frogs (Richardson et al., 1990).
  • Antidepressant and Anti-diabetic Effects : Other compounds related to this compound, such as paeoniflorin and paeonol, exhibit antidepressant activity and anti-diabetic effects, respectively (Lei et al., 2022), (Lau et al., 2007).

• Natural Product Isolation : this compound has been isolated as a new monoterpene glycoside from the root cortex of Paeonia delavayi (Wu et al., 2007).

Safety and Hazards

Paeonilactone C is intended for research and development use only. It should be handled with care to avoid inhalation, ingestion, and contact with skin or eyes. In case of accidental exposure, appropriate first aid measures should be taken.

Mechanism of Action

Target of Action

Paeonilactone C, a monoterpenoid isolated from Paeonia lactiflora roots, has been found to have several primary targets. A protein-protein interaction network (PPI) analysis showed that AKT1, EGFR, SRC, MAPK14, NOS3, and KDR were key targets of this compound in the treatment of blood stasis syndrome .

Mode of Action

This compound interacts with its targets to exert its therapeutic effects. For instance, it has been found to significantly protect primary cultures of rat cortical cells against H2O2-induced neurotoxicity . This suggests that this compound may interact with its targets to mitigate oxidative stress.

Biochemical Pathways

It has been suggested that the potential pharmacological mechanisms of this compound may be related to angiogenesis, vasoconstriction and relaxation, coagulation, and the migration and proliferation of vascular cells .

Pharmacokinetics

More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability .

Result of Action

The molecular and cellular effects of this compound’s action are primarily neuroprotective. It has been found to significantly protect primary cultures of rat cortical cells against H2O2-induced neurotoxicity . This suggests that this compound may have potential therapeutic applications in neurodegenerative disorders.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, this compound is a cold climate species found in woods and grasslands from 400 to 2,300 m elevations in its native range . It is tolerant of a wide range of soil conditions, but is intolerant of too dry or water-logged soil . These environmental factors may influence the concentration and efficacy of this compound in Paeonia lactiflora roots.

Customer Q & A

Q1: What is the biological activity of Paeonilactone C?

A1: this compound, a monoterpene isolated from the roots of Paeonia lactiflora, demonstrates neuroprotective activity against oxidative stress. [] Specifically, it was shown to protect primary rat cortical cells from damage induced by hydrogen peroxide (H2O2). []

Q2: Is there a connection between the structure of this compound and its neuroprotective activity?

A2: While the provided research highlights the neuroprotective effect of this compound, [] it does not delve into specific structure-activity relationships. Further research is needed to understand how modifications to the this compound structure might impact its activity, potency, and selectivity.

Q3: Are there existing methods to synthesize this compound?

A3: Yes, enantiospecific synthesis of (+)-Paeonilactone C has been achieved using R-(-)-carvone as a starting material. [, ] This approach allows for the controlled synthesis of the desired enantiomer of the molecule.